Cas no 2229584-97-6 (tert-butyl N-(3-hydroxy-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate)

• Product Name: tert-butyl N-(3-hydroxy-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate
• CAS No: 2229584-97-6
• MF: C₁₃H₂₀N₂O₄
• MW: 268.308903694153
• CID: 5971361
• PubChem ID: 165664367
• Update Time: 2025-06-08

tert-butyl N-(3-hydroxy-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-hydroxy-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate
• EN300-1903264
• tert-butyl N-(3-hydroxy-4-{[hydroxy(methyl)amino]methyl}phenyl)carbamate
• 2229584-97-6

• Inchi： 1S/C13H20N2O4/c1-13(2,3)19-12(17)14-10-6-5-9(8-15(4)18)11(16)7-10/h5-7,16,18H,8H2,1-4H3,(H,14,17)
• InChI Key： CKBDDGNEQMQLBD-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C=1)O)CN(C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.14230712g/mol
• Monoisotopic Mass: 268.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82Ų

Additional information on tert-butyl N-(3-hydroxy-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate

Recent Advances in the Study of tert-Butyl N-(3-hydroxy-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate (CAS: 2229584-97-6)

The compound tert-butyl N-(3-hydroxy-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate (CAS: 2229584-97-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and hydroxymethylaminomethyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of drug discovery and development.

One of the key areas of interest is the role of this compound as an intermediate in the synthesis of more complex bioactive molecules. Researchers have explored its utility in the construction of pharmacophores targeting enzymes and receptors involved in diseases such as cancer, neurodegenerative disorders, and infectious diseases. The presence of the tert-butyl carbamate group enhances the molecule's stability and bioavailability, making it a valuable scaffold for further modifications.

In a recent study published in the *Journal of Medicinal Chemistry*, the compound was utilized as a precursor for the development of novel kinase inhibitors. The researchers demonstrated that modifications to the hydroxymethylaminomethyl moiety could significantly alter the compound's binding affinity and selectivity towards specific kinase targets. This finding opens new avenues for the design of targeted therapies with reduced off-target effects.

Another notable application of tert-butyl N-(3-hydroxy-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate is in the field of prodrug development. Its ability to undergo enzymatic cleavage in vivo has been exploited to create prodrugs with improved pharmacokinetic profiles. For instance, a recent patent application highlighted its use in the delivery of antiviral agents, where the carbamate group serves as a protective moiety that is cleaved upon entry into target cells.

Structural studies using X-ray crystallography and NMR spectroscopy have provided insights into the conformational flexibility of the molecule. These studies have revealed that the hydroxymethylaminomethyl group can adopt multiple orientations, which may influence its interactions with biological targets. Such structural insights are crucial for the rational design of derivatives with enhanced therapeutic properties.

Despite these advancements, challenges remain in the large-scale synthesis and purification of the compound. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce the formation of by-products. Green chemistry approaches, such as the use of catalytic methods and environmentally friendly solvents, are being explored to address these challenges.

In conclusion, tert-butyl N-(3-hydroxy-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate (CAS: 2229584-97-6) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span from drug discovery to prodrug development, and ongoing studies continue to uncover its potential in addressing unmet medical needs. Future research should focus on further elucidating its mechanism of action and expanding its therapeutic applications.